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Compound of Interest

Compound Name: DSP-2230

Cat. No.: B607216 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals minimize variability

in their DSP-2230 electrophysiology recordings.

Frequently Asked Questions (FAQs)
Q1: What are the most common sources of noise in electrophysiology recordings with the DSP-
2230 system?

A1: The most common sources of noise in electrophysiology recordings can be broadly

categorized into three groups:

Environmental Noise: This originates from external sources and is coupled into the recording

setup. Common examples include power line interference (50/60 Hz hum), radio frequency

interference (RFI) from cell phones or other wireless devices, and mechanical vibrations

from building systems or equipment.

Biological Noise: This arises from the biological preparation itself, such as muscle activity

(electromyography or EMG), movement artifacts, and electrical activity from other neurons

not under investigation.

Intrinsic Noise: This is generated by the recording equipment, including the electrodes,

amplifier, and the DSP-2230 data acquisition system. Thermal noise and shot noise are

common types of intrinsic noise.
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Q2: How can I identify the source of noise in my recordings?

A2: A systematic approach is crucial for identifying the source of noise. Start by observing the

characteristics of the noise. High-frequency noise is often from electronic components, while a

low-frequency hum is typically from power lines. You can systematically turn off nearby

equipment to see if the noise disappears. Also, check the integrity of your grounding and

shielding. A process of elimination, as detailed in the troubleshooting workflow below, is often

the most effective method.

Q3: What are acceptable impedance levels for my microelectrodes?

A3: Optimal electrode impedance is a balance between minimizing thermal noise (lower

impedance is better) and improving spatial resolution and the ability to record from smaller cells

(higher impedance can be better). For single-unit recordings, an impedance of 1-5 MΩ is often

recommended. For local field potential (LFP) recordings, lower impedances in the range of

100-500 kΩ are common. It is critical to keep the impedance of all electrodes in a multi-

electrode array as consistent as possible to reduce variability between channels.

Troubleshooting Guides
Issue 1: Excessive 50/60 Hz Power Line Hum
Q: My recordings show a dominant, consistent hum at 50 or 60 Hz. How can I eliminate this?

A: This is a classic sign of power line interference. Follow these steps to resolve it:

Check Grounding: Ensure the DSP-2230 system, the Faraday cage, and any other

peripheral equipment are all connected to a common ground point. Avoid ground loops by

connecting all equipment to the same power strip, which is then connected to a single,

reliable earth ground.

Use a Faraday Cage: A properly grounded Faraday cage is essential for shielding your

preparation from external electrical fields. Ensure the cage is completely closed during

recording.

Identify and Remove Offending Equipment: Systematically unplug nearby electrical devices

such as centrifuges, vortexers, and personal electronics to identify the source of the

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b607216?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


interference.

Use the DSP-2230's Notch Filter: The DSP-2230 is equipped with an adaptive digital notch

filter. You can apply this during acquisition or post-processing to specifically remove the

50/60 Hz frequency band. Be aware that this can sometimes introduce artifacts, so use it

judiciously.

Issue 2: High-Frequency Noise and Spikes
Q: I am seeing high-frequency noise or random spikes in my recordings that are not biological

in origin. What could be the cause?

A: High-frequency noise often points to issues with the headstage, electrodes, or nearby digital

electronics.

Check the Headstage Connection: Ensure the headstage is securely connected to the

electrode interface and the main amplifier. A loose connection can introduce significant

noise.

Inspect the Electrodes: Examine your electrodes for any signs of damage or salt bridging

between contacts. Ensure they are properly chlorided if using Ag/AgCl electrodes.

Reduce Digital Noise: Keep sources of high-frequency signals, such as cell phones and

computer monitors, as far away from the recording setup as possible.

Optimize DSP-2230 Filter Settings: Use the low-pass filter on the DSP-2230 to remove

frequencies above the range of interest for your signal. For example, for single-unit

recordings, you might set the low-pass filter to 5 kHz.

Quantitative Data Summary
For consistent and high-quality recordings with the DSP-2230 system, adhere to the following

parameters:
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Parameter Recommended Range Notes

Electrode Impedance (Single-

Unit)
1 - 5 MΩ

Measure at 1 kHz. Consistency

across channels is key.

Electrode Impedance (LFP) 100 - 500 kΩ

Lower impedance is suitable

for recording from larger

populations of neurons.

Baseline Noise Level < 10 µV (RMS)

Measured with the electrode in

saline, inside the Faraday

cage.

Low-Pass Filter Setting 300 Hz - 10 kHz

Dependent on the signal of

interest (e.g., ~300 Hz for LFP,

>5 kHz for spikes).

High-Pass Filter Setting 0.1 Hz - 500 Hz

Dependent on the signal of

interest (e.g., ~0.1-1 Hz for

LFP, ~300-500 Hz for spikes).

Notch Filter 50/60 Hz

Use only if power line hum

cannot be eliminated by other

means.

Experimental Protocols
Standard Protocol for Minimizing Variability in In Vitro
Slice Recordings
This protocol provides a step-by-step guide to setting up an experiment with the DSP-2230 to

ensure consistency.

System Power-Up Sequence:

1. Turn on the main power for the DSP-2230 system.

2. Activate the perfusion and temperature control systems and allow them to stabilize for at

least 30 minutes.
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3. Power on the amplifier and headstage.

4. Launch the DSP-2230 acquisition software.

Electrode Preparation and Placement:

1. Visually inspect electrodes for any defects.

2. Measure the impedance of each electrode before use and ensure it is within the target

range.

3. Carefully lower the electrode(s) into the recording chamber, avoiding contact with the slice

until you are ready to record.

Grounding and Shielding Verification:

1. Confirm that the bath electrode (ground) is in contact with the ACSF and is properly

connected to the headstage ground input.

2. Close the Faraday cage.

3. In the DSP-2230 software, monitor the baseline noise. It should be within the

recommended range. If not, proceed to the troubleshooting guides.

Data Acquisition Setup:

1. Set the appropriate sampling rate in the DSP-2230 software (e.g., 20 kHz or higher for

spike recordings).

2. Configure the high-pass and low-pass filters to isolate the signal of interest.

3. Begin recording and allow the preparation to stabilize for several minutes before starting

experimental manipulations.

Visualizations
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Caption: Troubleshooting workflow for identifying and eliminating noise sources.
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1. System Preparation
(Power-up, Stabilization)

2. Electrode Check
(Inspect, Measure Impedance)

3. Shielding & Grounding
(Verify Connections, Close Cage)

4. Acquisition Setup
(Set Sample Rate & Filters)

5. Begin Recording
(Monitor Baseline)

6. Start Experiment
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To cite this document: BenchChem. [DSP-2230 Electrophysiology Recording System:
Technical Support Center]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607216#minimizing-variability-in-dsp-2230-
electrophysiology-recordings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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